![molecular formula C10H8BrN3O B2773023 6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one CAS No. 2091289-32-4](/img/structure/B2773023.png)
6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one, also known as 6-Bromo-2-pyridin-2-ylmethylpyridazin-3-one, is a heterocyclic organic compound with a molecular formula of C7H7BrN2O. This compound has been extensively studied and used in a variety of scientific research applications, including as an inhibitor of cyclooxygenase-2 (COX-2) and as a potential therapeutic agent for cancer.
Scientific Research Applications
Applications in Materials Science and Chemistry
Metal Complexes and Photophysical Properties : A study by Stagni et al. (2008) on iridium complexes, though not directly mentioning the specific compound, sheds light on related structures' potential in photophysical applications. The research emphasized how the nature of ancillary ligands, similar in structure to "6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one", can significantly impact the emission properties of metal complexes, suggesting applications in organic light-emitting devices and as markers for biological labeling (Stagni et al., 2008).
Synthesis and Structural Analysis : The synthesis and crystal structure analysis of compounds structurally related to "6-Bromo-2-(pyridin-2-ylmethyl)pyridazin-3(2H)-one" highlight their potential in developing new materials. The detailed molecular geometry and intermolecular interactions present in the crystal packing of these compounds provide insights into their applications in designing new materials with desired physical and chemical properties (Rodi et al., 2013).
Applications in Organic Synthesis and Drug Development
Anticancer Agents Development : Research by Allam et al. (2020) focused on the synthesis of 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines, which are structurally related to the query compound. These were evaluated as EGFR inhibitors for their potential as targeted anticancer agents, demonstrating the compound's relevance in the synthesis of molecules with significant pharmacological activities (Allam et al., 2020).
Tyrosyl-tRNA Synthetase Inhibitors : A study by Jabri et al. (2023) on novel 6-bromo-imidazo[4,5-b]pyridine derivatives, closely related to the compound , revealed their synthesis and potential as tyrosyl-tRNA synthetase inhibitors. This research indicates the compound's utility in developing new therapeutic agents, highlighting its significance in medicinal chemistry (Jabri et al., 2023).
properties
IUPAC Name |
6-bromo-2-(pyridin-2-ylmethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O/c11-9-4-5-10(15)14(13-9)7-8-3-1-2-6-12-8/h1-6H,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKYLPRSZIVNWFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN2C(=O)C=CC(=N2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.